![molecular formula C7H8N4O2S B2650726 Dimethoxy-[1,3]thiazolo[4,5-d]pyrimidin-2-amine CAS No. 1526241-35-9](/img/structure/B2650726.png)
Dimethoxy-[1,3]thiazolo[4,5-d]pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dimethoxy-[1,3]thiazolo[4,5-d]pyrimidin-2-amine is a chemical compound with the CAS Number: 1526241-35-9 . It has a molecular weight of 212.23 . The IUPAC name for this compound is 5,7-dimethoxythiazolo [4,5-d]pyrimidin-2-amine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H8N4O2S/c1-12-5-3-4 (9-6 (8)14-3)10-7 (11-5)13-2/h1-2H3, (H2,8,9,10,11) . This code provides a textual representation of the molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is normal .Scientific Research Applications
Anti-inflammatory Agents
Pyrimidines, which include Dimethoxy-[1,3]thiazolo[4,5-d]pyrimidin-2-amine, have shown a range of pharmacological effects including anti-inflammatory activities . They inhibit the expression and activities of certain vital inflammatory mediators .
Antioxidants
Pyrimidines also display antioxidant effects . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals .
Antibacterial Agents
Pyrimidines have shown antibacterial effects . They can be used to treat bacterial infections .
Antiviral Agents
Pyrimidines have antiviral properties . They can be used in the treatment of viral infections .
Antifungal Agents
Pyrimidines have demonstrated antifungal effects . They can be used to treat fungal infections .
Antituberculosis Agents
Pyrimidines have shown potential as antituberculosis agents . They can be used in the treatment of tuberculosis .
Safety and Hazards
Future Directions
While specific future directions for this compound are not mentioned in the search results, there are suggestions for the development of new pyrimidines as anti-inflammatory agents . Detailed SAR analysis and prospects provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
IUPAC Name |
5,7-dimethoxy-[1,3]thiazolo[4,5-d]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O2S/c1-12-5-3-4(9-6(8)14-3)10-7(11-5)13-2/h1-2H3,(H2,8,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUMNAEJKTXNASL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC2=C1SC(=N2)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethoxy-[1,3]thiazolo[4,5-d]pyrimidin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.